![molecular formula C9H16ClNO2 B6209841 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride CAS No. 2702358-35-6](/img/no-structure.png)
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride
Overview
Description
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride (2-ABAH) is an organic compound belonging to the azabicyclic family. It is a white solid with a molecular weight of 173.6 g/mol and a melting point of around 120°C. 2-ABAH is a chiral compound, meaning it has two mirror-image forms, designated as the R- and S-forms. 2-ABAH is an important intermediate in the synthesis of various drugs and other compounds, and is used in a wide range of scientific research applications.
Scientific Research Applications
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride has a wide range of applications in scientific research. It is used as a chiral building block in the synthesis of various drugs, such as antibiotics and anti-inflammatory agents. It is also used as a catalyst in organic synthesis, as well as a ligand in asymmetric catalysis. 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride has also been used in the synthesis of various polymers and other materials.
Mechanism of Action
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride acts as a chiral building block in organic synthesis, allowing for the production of enantiomerically pure compounds. It is also used as a catalyst in asymmetric catalysis, which is a process used to produce chiral compounds with high enantiomeric excess.
Biochemical and Physiological Effects
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride has no known biochemical or physiological effects. As it is used as an intermediate in the synthesis of various drugs and materials, it is not generally used in a therapeutic setting.
Advantages and Limitations for Lab Experiments
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive and readily available, and it is also relatively stable and easy to handle. However, it is important to note that 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride is a chiral compound, and it is important to ensure that the correct enantiomer is used in any given experiment.
Future Directions
There are several potential future directions for the use of 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride. It could be used as a chiral building block in the synthesis of new drugs or materials. It could also be used in asymmetric catalysis to produce enantiomerically pure compounds. Additionally, it could be used as a catalyst in the synthesis of polymers and other materials. Finally, 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride could be used in the development of new analytical techniques for the determination of enantiomeric excess.
Synthesis Methods
The most common method of synthesizing 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride is by reacting 3-azabicyclo[3.2.1]octan-8-ol with hydrochloric acid. This reaction produces a racemic mixture of both the R- and S-forms of 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride. The reaction is generally carried out in an aqueous solution at a temperature of around 80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,5-dioxo-pyrrolidin-1-yl acetic acid", "8-azabicyclo[3.2.1]octane", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Ethyl acetate", "Acetic anhydride", "Triethylamine", "Dichloromethane" ], "Reaction": [ "Step 1: 8-azabicyclo[3.2.1]octane is reacted with 2,5-dioxo-pyrrolidin-1-yl acetic acid in methanol and sodium hydroxide to form 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid.", "Step 2: The resulting product from step 1 is then reacted with hydrochloric acid to form 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride.", "Step 3: The product from step 2 is purified by recrystallization from a mixture of diethyl ether and ethyl acetate.", "Step 4: In an alternative synthesis pathway, 2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid can be reacted with acetic anhydride and triethylamine in dichloromethane to form the target compound." ] } | |
CAS RN |
2702358-35-6 |
Product Name |
2-{3-azabicyclo[3.2.1]octan-8-yl}acetic acid hydrochloride |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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